Cas no 261944-56-3 (2,4-Difluoro-5-(trifluoromethyl)aniline)

• Product Name: 2,4-Difluoro-5-(trifluoromethyl)aniline
• CAS No: 261944-56-3
• MF: C₇H₄F₅N
• MW: 197.105379104614
• MDL: MFCD01631613
• CID: 276065
• PubChem ID: 2737649
• Update Time: 2025-06-08

2,4-Difluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(trifluoromethyl)aniline
• 2,4-difluoro-5-(trifluoromethyl)Benzenamine
• 5-AMINO-2,4-DIFLUOROBENZOTRIFLUORIDE
• Benzenamine, 2,4-difluoro-5-(trifluoromethyl)-
• 2,4-Difluoro-5-trifluoromethylaniline
• PubChem2818
• SBB070371
• PC0286
• RP25508
• FCH1118902
• ST2415797
• AX8004238
• X0275
• 2,4-difluoro-5-(trifluoromethy
• I10930
• FFQALBCXGPYQGT-UHFFFAOYSA-N
• FT-0619973
• SCHEMBL1588990
• 2 pound not4-Difluoro-5-(trifluoromethyl)aniline
• STRONTIUMZIRCONATE
• 2,4-difluoro-5-trifluoromethyl aniline
• DS-13420
• SY029686
• DTXSID70372206
• 261944-56-3
• CS-0028718
• J-516675
• MFCD01631613
• AMY28296
• AKOS015890354
• A818301
• DB-046880

• MDL： MFCD01631613
• Inchi： 1S/C7H4F5N/c8-4-2-5(9)6(13)1-3(4)7(10,11)12/h1-2H,13H2
• InChI Key： FFQALBCXGPYQGT-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(F)(F)F)N)F

Computed Properties

• Exact Mass: 197.02600
• Monoisotopic Mass: 197.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.474
• Melting Point: No data available
• Boiling Point: 181 ºC
• Flash Point: 73 ºC
• Refractive Index: 1.4487
• PSA: 26.02000
• LogP: 3.14700
• Solubility: Not determined

2,4-Difluoro-5-(trifluoromethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S28;S36/37
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4-Difluoro-5-(trifluoromethyl)aniline

Comprehensive Overview of 2,4-Difluoro-5-(trifluoromethyl)aniline (CAS No. 261944-56-3)

2,4-Difluoro-5-(trifluoromethyl)aniline (CAS No. 261944-56-3) is a fluorinated aromatic amine compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring difluoro and trifluoromethyl substituents, imparts exceptional chemical stability and reactivity, making it a valuable building block in modern organic chemistry. The compound's CAS number 261944-56-3 is frequently searched in academic databases and industrial catalogs, reflecting its significance in specialized applications.

In recent years, the demand for fluorinated compounds like 2,4-Difluoro-5-(trifluoromethyl)aniline has surged due to their role in developing high-performance materials and bioactive molecules. Researchers and manufacturers often inquire about its synthesis methods, purification techniques, and safety data sheets (SDS), highlighting its relevance in both R&D and industrial settings. The compound's electron-withdrawing properties also make it a candidate for catalysis and electronic material design, aligning with trends in green chemistry and sustainable technology.

From an analytical perspective, 2,4-Difluoro-5-(trifluoromethyl)aniline exhibits distinct NMR spectra and HPLC retention times, which are critical for quality control. Laboratories frequently search for spectroscopic data and chromatographic conditions to optimize its characterization. Additionally, its solubility in organic solvents and thermal stability are key parameters for process optimization, often discussed in patent literature and technical forums.

The compound's applications extend to pharmaceutical intermediates, where its fluorine atoms enhance metabolic stability in drug candidates. Queries related to structure-activity relationships (SAR) and derivatization strategies are common among medicinal chemists. Furthermore, its use in agrochemical formulations underscores its role in addressing global challenges like crop protection and yield improvement, topics frequently explored in sustainability-focused research.

In summary, 2,4-Difluoro-5-(trifluoromethyl)aniline (CAS No. 261944-56-3) represents a versatile and high-value chemical entity. Its interdisciplinary applications, coupled with growing interest in fluorine chemistry and functional materials, ensure its continued prominence in scientific and industrial discourse. For those seeking detailed technical specifications or supplier information, reputable chemical databases and specialized vendors remain the primary resources.